Cas no 2171791-46-9 (3-(4-aminopiperidin-4-yl)-1-methylpyrrolidin-3-ol)

• Product Name: 3-(4-aminopiperidin-4-yl)-1-methylpyrrolidin-3-ol
• CAS No: 2171791-46-9
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 6560944
• PubChem ID: 165781928
• Update Time: 2025-05-21

3-(4-aminopiperidin-4-yl)-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminopiperidin-4-yl)-1-methylpyrrolidin-3-ol
• 2171791-46-9
• EN300-1644019

• Inchi： 1S/C10H21N3O/c1-13-7-4-10(14,8-13)9(11)2-5-12-6-3-9/h12,14H,2-8,11H2,1H3
• InChI Key： CZCQHYGDXJILAN-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C1(CCNCC1)N

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 61.5Ų

Additional information on 3-(4-aminopiperidin-4-yl)-1-methylpyrrolidin-3-ol

3-(4-Aminopiperidin-4-yl)-1-methylpyrrolidin-3-ol: A Comprehensive Overview

3-(4-Aminopiperidin-4-yl)-1-methylpyrrolidin-3-ol, also known by its CAS number 2171791-46-9, is a complex organic compound with significant potential in various fields of chemical research and application. This compound, which belongs to the class of piperidine derivatives, has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in drug development, particularly in the context of neurological disorders and enzyme inhibition.

The molecular structure of 3-(4-Aminopiperidin-4-yl)-1-methylpyrrolidin-3-ol consists of a piperidine ring fused with a pyrrolidine ring, featuring an amino group at the 4-position of the piperidine moiety and a hydroxyl group at the 3-position of the pyrrolidine ring. This arrangement creates a highly functionalized molecule with multiple sites for potential interactions, making it an attractive candidate for medicinal chemistry research. The compound's ability to act as both a hydrogen bond donor and acceptor contributes to its versatility in binding to various biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(4-Aminopiperidin-4-yl)-1-methylpyrrolidin-3-ol. Researchers have employed novel catalytic methods and optimized reaction conditions to achieve higher yields and better purity. These improvements not only facilitate large-scale production but also pave the way for further structural modifications, potentially leading to more potent derivatives.

In terms of pharmacological activity, 3-(4-Aminopiperidin-4-yl)-1-methylpyrrolidin-3-ol has shown promising results in preclinical studies. It exhibits selective inhibition of certain enzymes, particularly those involved in neurological pathways, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier enhances its suitability for central nervous system-related applications.

The compound's role in drug delivery systems is another area of active research. Its amphiphilic nature allows it to serve as a carrier for hydrophobic drugs, improving their solubility and bioavailability. Recent studies have explored its use in nanotechnology-based drug delivery systems, where it acts as a stabilizing agent or encapsulating material. These applications underscore its importance in modern pharmaceutical development.

Furthermore, 3-(4-Aminopiperidin-4-yl)-1-methylpyrrolidin-3-ol has demonstrated antioxidant properties, making it a potential candidate for antiaging skincare products. Its ability to neutralize free radicals and protect cellular components from oxidative damage aligns with current trends in cosmeceutical research.

In conclusion, 3-(4-Aminopiperidin-4-y-yl)-methylpyrrolidine-3-ol, with its unique structure and diverse functional groups, continues to be a focal point in chemical and pharmaceutical research. Its applications span across drug development, enzyme inhibition, nanotechnology, and cosmeceuticals, reflecting its broad utility. As ongoing studies unravel more about its properties and mechanisms of action, this compound is poised to make significant contributions to various industries.